Cas no 113534-57-9 (2-(1H-1,2,4-triazol-1-yl)acetic acid hydrochloride)

2-(1H-1,2,4-Triazol-1-yl)acetic acid hydrochloride is a heterocyclic organic compound featuring a triazole ring linked to an acetic acid moiety, with hydrochloride salt formation enhancing its stability and solubility. This compound is valuable in pharmaceutical and agrochemical research due to its role as a versatile intermediate in synthesizing biologically active molecules, including antifungal and antimicrobial agents. The triazole group contributes to strong binding affinity in target interactions, while the carboxylic acid functionality allows for further derivatization. Its crystalline form ensures consistent purity, making it suitable for precise synthetic applications. The hydrochloride salt improves handling and storage characteristics, facilitating its use in industrial and laboratory settings.

2-(1H-1,2,4-triazol-1-yl)acetic acid hydrochloride structure

113534-57-9 structure

Product Name:2-(1H-1,2,4-triazol-1-yl)acetic acid hydrochloride

CAS No:113534-57-9

MF:C₄H₆ClN₃O₂

MW:163.562339305878

CID:1078459

PubChem ID:44887050

Update Time:2025-06-07

2-(1H-1,2,4-triazol-1-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- [1,2,4]Triazol-1-yl-acetic acid hydrochloride
- 1H-1,2,4-Triazol-1-ylacetic acid hydrochloride (1:1)
- 2-(1H-1,2,4-triazol-1-yl)acetic acid hydrochloride
- 113534-57-9
- DB-147568
- 1,2,4-triazole-1-acetic acid hydrochloride
- 2-(1,2,4)-triazol-1-ylacetic acid hydrochloride
- 1H-1,2,4-triazole-1-acetic acid,hydrochloride
- DTXSID00904695
- 1H-1,2,4-Triazole-1-acetic acid, monohydrochloride
- CS-0197789
- 2-(1,2,4-triazol-1-yl)acetic acid;hydrochloride
- SCHEMBL1375589
- BYWALPXCJDSEDI-UHFFFAOYSA-N
- 1,2,4-triazol-1-ylacetic acid hydrochloride
- 2-(1H-1,2,4-triazol-1-yl)aceticacidhydrochloride
- F1905-6635
- AKOS005259877
- MFCD00955582
- EN300-1265452
- MDL： MFCD00955582
- Inchi： 1S/C4H5N3O2.ClH/c8-4(9)1-7-3-5-2-6-7;/h2-3H,1H2,(H,8,9);1H
- InChI Key： BYWALPXCJDSEDI-UHFFFAOYSA-N
- SMILES： Cl.OC(CN1C=NC=N1)=O

Computed Properties

Exact Mass: 163.0148541g/mol
Monoisotopic Mass: 163.0148541g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 116
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68Å²

2-(1H-1,2,4-triazol-1-yl)acetic acid hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	033400-500mg	[1,2,4]Triazol-1-yl-acetic acid hydrochloride	113534-57-9		500mg	1901CNY	2021-05-07
Chemenu	CM392371-1g	2-(1,2,4-triazol-1-yl)acetic acid;hydrochloride	113534-57-9	95%+	1g	$155	2023-01-12
Chemenu	CM392371-5g	2-(1,2,4-triazol-1-yl)acetic acid;hydrochloride	113534-57-9	95%+	5g	$464	2023-01-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	033400-500mg	[1,2,4]Triazol-1-yl-acetic acid hydrochloride	113534-57-9		500mg	1901.0CNY	2021-07-13
eNovation Chemicals LLC	Y1252034-250mg	[1,2,4]Triazol-1-yl-acetic acid hydrochloride	113534-57-9	80%	250mg	$245	2024-06-06
eNovation Chemicals LLC	Y1252034-1g	[1,2,4]Triazol-1-yl-acetic acid hydrochloride	113534-57-9	80%	1g	$395	2024-06-06
Enamine	EN300-1265452-0.05g	2-(1H-1,2,4-triazol-1-yl)acetic acid hydrochloride	113534-57-9	95%	0.05g	$19.0	2023-07-07
Enamine	EN300-1265452-0.1g	2-(1H-1,2,4-triazol-1-yl)acetic acid hydrochloride	113534-57-9	95%	0.1g	$24.0	2023-07-07
Enamine	EN300-1265452-0.25g	2-(1H-1,2,4-triazol-1-yl)acetic acid hydrochloride	113534-57-9	95%	0.25g	$35.0	2023-07-07
Enamine	EN300-1265452-0.5g	2-(1H-1,2,4-triazol-1-yl)acetic acid hydrochloride	113534-57-9	95%	0.5g	$55.0	2023-07-07